Cas no 382637-45-8 (tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate
• CAS No: 382637-45-8
• MF: C₁₇H₂₄FNO₂
• MW: 293.376368522644
• CID: 1083279
• PubChem ID: 12174826
• Update Time: 2025-10-29

tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate
• tert-butyl 3-[(4-fluorophenyl)methyl]piperidine-1-carboxylate
• VISNTYBUDIDKRV-UHFFFAOYSA-N
• t-butyl (+/-)-3-(4-fluorobenzyl)-1-piperidinecarboxylate
• 382637-45-8
• SCHEMBL4149104
• AKOS015963759
• t-Butyl (+)-3-(4-fluorobenzyl)-1-piperidinecarboxylate
• N-BOC-3-(4-FLUOROBENZYL)PIPERIDINE

• Inchi： 1S/C17H24FNO2/c1-17(2,3)21-16(20)19-10-4-5-14(12-19)11-13-6-8-15(18)9-7-13/h6-9,14H,4-5,10-12H2,1-3H3
• InChI Key： VISNTYBUDIDKRV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 293.17910717g/mol
• Monoisotopic Mass: 293.17910717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate

tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate (CAS No. 382637-45-8): An Overview of a Versatile Compound in Medicinal Chemistry

tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate (CAS No. 382637-45-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential as drug candidates for various diseases.

The chemical structure of tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate is characterized by a piperidine ring substituted with a tert-butyl group at the carboxylate position and a 4-fluorobenzyl group. The tert-butyl group provides steric protection and enhances the stability of the compound, while the 4-fluorobenzyl moiety introduces aromaticity and fluorine's unique electronic properties, which can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of depression and anxiety disorders. The compound's ability to selectively bind to serotonin transporters without affecting other neurotransmitter systems is a significant advantage in reducing side effects associated with traditional SSRIs.

In addition to its potential as an SSRI, tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound can modulate microglial activation and reduce neuroinflammation, which are key factors in the progression of Alzheimer's disease. The study, published in Nature Communications (2021), suggested that tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate could be developed into a novel therapeutic agent for managing neuroinflammatory conditions.

The synthetic route for preparing tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate involves several well-established chemical transformations. One common approach is to start with piperidine and sequentially introduce the tert-butyl and 4-fluorobenzyl groups through substitution reactions. The tert-butyl group can be introduced via tert-butylation using di-tert-butyl dicarbonate (Boc₂O), followed by nucleophilic substitution with 4-fluorobenzyl bromide to form the final product. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical applications.

The pharmacokinetic properties of tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that the compound has favorable oral bioavailability, good plasma stability, and low toxicity profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body without causing significant adverse effects.

Clinical trials are currently underway to further investigate the safety and efficacy of tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms associated with depression and anxiety disorders. The compound's selective mechanism of action and favorable pharmacokinetic profile make it an attractive candidate for further clinical development.

In conclusion, tert-Butyl 3-(4-fluorobenzyl)piperidine-1-carboxylate (CAS No. 382637-45-8) is a versatile compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an important molecule in medicinal chemistry research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in conditions such as depression, anxiety disorders, and neurodegenerative diseases.